Cas no 541517-24-2 (3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide)

• Product Name: 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide
• CAS No: 541517-24-2
• MF: C₂₀H₂₂Br₂Cl₂N₂Ni
• MW: 579.8094830513
• CID: 5809015
• PubChem ID: 138376081
• Update Time: 2026-03-11

3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide
• DTXSID401333953
• 541517-24-2
• 3-N,4-N-bis(3-chloro-2-methylphenyl)hexane-3,4-diimine;dibromonickel

• Inchi： 1S/C20H22Cl2N2.2BrH.Ni/c1-5-17(23-19-11-7-9-15(21)13(19)3)18(6-2)24-20-12-8-10-16(22)14(20)4;;;/h7-12H,5-6H2,1-4H3;2*1H;/q;;;+2/p-2/b23-17+,24-18+;;;
• InChI Key： JCMSXACAWDFRQM-WACBHLOPSA-L
• SMILES： Br[Ni]Br.ClC1=CC=CC(=C1C)/N=C(\CC)/C(/CC)=N/C1C=CC=C(C=1C)Cl

Computed Properties

• Exact Mass: 577.88597g/mol
• Monoisotopic Mass: 575.88802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7Ų

Additional information on 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide

Recent Advances in the Study of 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide (CAS: 541517-24-2)

The compound 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide (CAS: 541517-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a catalyst in various organic transformations, particularly in polymerization reactions. The nickel(II) center, coordinated by the bis(imino) ligand, exhibits remarkable stability and reactivity, making it a promising candidate for industrial and pharmaceutical applications. Researchers have also explored its potential as an anticancer agent, with preliminary in vitro studies demonstrating cytotoxic effects against several cancer cell lines.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide. Novel synthetic routes have been developed, reducing the reliance on hazardous reagents and improving scalability. Spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm the compound's structure and elucidate its electronic properties.

Biological evaluations have revealed that the compound interacts with specific cellular targets, including DNA and proteins, suggesting a multifaceted mechanism of action. These findings open new avenues for the development of nickel-based therapeutics, particularly in the treatment of resistant cancers. However, further in vivo studies are required to assess its pharmacokinetics and toxicity profiles.

In conclusion, 3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide represents a promising area of research with potential applications in catalysis and medicine. Continued exploration of its properties and mechanisms will be essential for translating these findings into practical solutions for healthcare and industry.